Propargyl-PEG5-NHS ester
Overview
Description
Propargyl-PEG5-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group . The terminal NHS ester is an amine reactive moiety which is useful for derivatizing peptides, antibodies, amine coated surfaces etc . The propargyl group can participate in Click Chemistry reactions with azide compounds, copper is needed for catalyzation .
Synthesis Analysis
The synthesis of Propargyl-PEG5-NHS ester involves the use of an alkyne-functionalized N-hydroxysuccinimide-ester (NHS-ester) as a versatile reactivity-based probe . This probe maps the reactivity of a wide range of nucleophilic ligandable hotspots, including lysines, serines, threonines, and tyrosines .Molecular Structure Analysis
The molecular formula of Propargyl-PEG5-NHS ester is C18H27NO9 . It has a molecular weight of 401.41 g/mol . The structure contains a total of 55 bonds, including 28 non-H bonds, 4 multiple bonds, 18 rotatable bonds, 3 double bonds, 1 triple bond, 1 five-membered ring, 1 hydroxylamine (aliphatic), and 5 ethers (aliphatic) .Chemical Reactions Analysis
The propargyl group in Propargyl-PEG5-NHS ester can react with azide-bearing compounds or biomolecules via copper-catalyzed azide-alkyne click chemistry to yield a stable triazole linkage . This reaction is part of the gold-catalyzed reactions of propargyl esters .Physical And Chemical Properties Analysis
Propargyl-PEG5-NHS ester is a liquid at 20°C . It should be stored at 0-10°C under inert gas . It should be protected from moisture and heat . The compound has a density of 1.23±0.1 g/cm3 .Scientific Research Applications
Chemoproteomic Approaches
Propargyl-PEG5-NHS ester can be used as a tool for identifying nucleophilic ligandable hotspots by chemoproteomic approaches . This involves the use of chemical probes to map the interaction of small molecules with proteins, which can help in the discovery of new drug targets.
Peptide and Protein Derivatization
Propargyl-PEG5-NHS ester is an amine reactive reagent for derivatizing peptides, antibodies, and amine coated surfaces . This means it can be used to attach a terminal alkyne group to these molecules, which can then be further reacted with other compounds.
Click Chemistry
The terminal alkyne group on the derivatized molecules can be reacted with an azide containing compound or biomolecule via copper catalyzed azide-alkyne click chemistry to yield a stable triazole linkage . This is a powerful tool for creating complex molecules with high precision.
Antibody-Drug Conjugates (ADCs)
Propargyl-PEG5-NHS ester is a cleavable ADC linker used in the synthesis of antibody-drug conjugates . ADCs are a class of therapeutics that deliver a cytotoxic drug directly to cancer cells via a specific antibody, improving the therapeutic index and reducing side effects.
PROTAC Linkers
Propargyl-PEG5-NHS ester is a PEG/Alkyl/ether-based PROTAC linker that can be used in the synthesis of PROTACs . PROTACs are a new class of drugs that work by recruiting an E3 ubiquitin ligase to degrade a specific target protein, offering a new approach to drug discovery.
Surface Modification
Propargyl-PEG5-NHS ester can be used to modify surfaces, such as glass slides or nanoparticles, with proteins or peptides . This functionalization facilitates the immobilization of biomolecules onto surfaces for applications in biosensors, drug delivery systems, or tissue engineering .
Mechanism of Action
Target of Action
The primary targets of Propargyl-PEG5-NHS ester are proteins, peptides, and antibodies that contain primary amines . The compound is widely used in bioconjugation, a process that involves joining two biomolecules together. In this case, the Propargyl-PEG5-NHS ester is used to modify these targets, enhancing their functionality or stability .
Mode of Action
Propargyl-PEG5-NHS ester interacts with its targets through a chemical reaction known as copper-catalyzed azide-alkyne cycloaddition (CuAAC) . This reaction, often referred to as “click chemistry”, involves the reaction of an alkyne group in the Propargyl-PEG5-NHS ester with azide groups in the target molecules . The result is a stable triazole linkage .
Biochemical Pathways
The biochemical pathways affected by Propargyl-PEG5-NHS ester are primarily related to the ubiquitin-proteasome system . This system is responsible for protein degradation within cells . By creating PROTACs (Proteolysis-Targeting Chimeras), Propargyl-PEG5-NHS ester can selectively degrade target proteins .
Pharmacokinetics
It’s known that the compound has good solubility in various solvents, including dmso, peg300, tween-80, saline, sbe-β-cd in saline, and corn oil . This suggests that Propargyl-PEG5-NHS ester may have good bioavailability.
Result of Action
The result of Propargyl-PEG5-NHS ester’s action is the formation of a stable, irreversible amide bond with the target molecule . This can lead to the modification of the target’s functionality or stability, or even its selective degradation .
Action Environment
The action of Propargyl-PEG5-NHS ester is influenced by several environmental factors. For instance, the NHS ester group in the compound can react with primary amines very readily at pH 7-9 . Additionally, the compound should be stored at -20°C and protected from light to maintain its stability .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27NO9/c1-2-6-23-8-10-25-12-14-27-15-13-26-11-9-24-7-5-18(22)28-19-16(20)3-4-17(19)21/h1H,3-15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACZDUKRWTPZVRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCOCCOCCOCCOCCOCCC(=O)ON1C(=O)CCC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27NO9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701145220 |
Source
|
| Record name | 4,7,10,13,16-Pentaoxanonadec-18-ynoic acid, 2,5-dioxo-1-pyrrolidinyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701145220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
401.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Propargyl-PEG5-NHS ester | |
CAS RN |
1393330-40-9 |
Source
|
| Record name | 4,7,10,13,16-Pentaoxanonadec-18-ynoic acid, 2,5-dioxo-1-pyrrolidinyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1393330-40-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,7,10,13,16-Pentaoxanonadec-18-ynoic acid, 2,5-dioxo-1-pyrrolidinyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701145220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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